Cas no 281664-76-4 (Profoxydim Lithium Salt)

• Product Name: Profoxydim Lithium Salt
• CAS No: 281664-76-4
• MF: C₂₄H₃₁ClLiNO₄S
• MW: 471.966244935989
• CID: 248338
• PubChem ID: 23592723
• Update Time: 2025-08-01

Profoxydim Lithium Salt Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,2-[1-[[2-(4-chlorophenoxy)propoxy]imino]butyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-,lithium salt (1:1)
• 2-(1-[2-(4-chlorphenoxy)-propoxyimino]-butyl)-3-hydroxy-5-(tetrahydrothiopyran-3-yl)-cyclohexa-2-enone lithium salt
• 2-Cyclohexen-1-one,2-[1-[[2-(4-chlorophenoxy)propoxy]imino]butyl]-3-hydroxy-5-(tetrahydro-2H-t...
• 2-Cyclohexen-1-one,2-[1-[[2-(4-chlorophenoxy)propoxy]imino]butyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-,lithium salt (1
• Profoxydim lithium salt
• Profoxydim lithium salt, PESTANAL(R), analytical standard
• Clefoxydim lithium salt
• lithium;2-[(E)-N-[2-(4-chlorophenoxy)propoxy]-C-propylcarbonimidoyl]-3-oxo-5-(thian-3-yl)cyclohexen-1-olate
• A936817
• PROFOXYDIM-LITHIUM
• PROFOXYDIM LITHIUM SALT, PESTANAL
• 281664-76-4
• J-016996
• Profoxydim Lithium Salt

• Inchi： 1S/C24H32ClNO4S.Li/c1-3-5-21(26-29-14-16(2)30-20-9-7-19(25)8-10-20)24-22(27)12-18(13-23(24)28)17-6-4-11-31-15-17;/h7-10,16-18,27H,3-6,11-15H2,1-2H3;/q;+1/p-1/b26-21+;
• InChI Key： LRGTYGSKTGIXOL-HCPJHKKFSA-M
• SMILES： ClC1C=CC(=CC=1)OC(C)CO/N=C(\CCC)/C1C(CC(CC=1[O-])C1CSCCC1)=O.[Li+]

Computed Properties

• Exact Mass: 471.1822358g/mol
• Monoisotopic Mass: 471.1822358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 666
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Flash Point: >100 °C

Profoxydim Lithium Salt Security Information

• Hazard Category Code： 52/53-43-40-63
• Safety Instruction： 60-36/37
• Hazardous Material Identification：

Additional information on Profoxydim Lithium Salt

Comprehensive Overview of Profoxydim Lithium Salt (CAS No. 281664-76-4): Properties, Applications, and Industry Insights

Profoxydim Lithium Salt (CAS No. 281664-76-4) is a specialized chemical compound widely recognized for its role in modern agricultural and industrial applications. As a lithium-based derivative of Profoxydim, this compound exhibits unique physicochemical properties that make it valuable in selective herbicide formulations. The growing demand for sustainable crop protection solutions has positioned Profoxydim Lithium Salt as a subject of significant research and commercial interest.

The molecular structure of 281664-76-4 combines the herbicidal activity of Profoxydim with the stabilizing effects of lithium, resulting in enhanced solubility and environmental compatibility. Recent studies highlight its effectiveness against grassy weeds in broadleaf crops, particularly in soybean, cotton, and sunflower fields. This aligns with current agricultural trends emphasizing precision weed management and reduced chemical load in farming systems.

From a technical perspective, Profoxydim Lithium Salt demonstrates excellent thermal stability (decomposition temperature >200°C) and moderate water solubility (approximately 50 mg/L at 20°C). These characteristics contribute to its formulation flexibility, allowing development of both emulsifiable concentrates and water-dispersible granules. Industry professionals frequently search for information about its compatibility with adjuvants and tank-mix partners, reflecting practical formulation concerns.

The environmental profile of CAS 281664-76-4 has been extensively studied, with data showing favorable biodegradation characteristics (DT50 <30 days in soil) and low bioaccumulation potential (log Pow <3). These attributes respond to growing market demands for eco-friendly agrochemicals and sustainable farming inputs. Regulatory agencies in major agricultural markets have established acceptable daily intake values, supporting its safe use when following recommended application guidelines.

Manufacturing processes for Profoxydim Lithium Salt typically involve controlled reactions between Profoxydim acid and lithium hydroxide under specific pH conditions. Quality control parameters focus on maintaining high purity (>95%) while minimizing residual solvents and byproducts. Current research explores green chemistry approaches to improve the synthesis efficiency and reduce the environmental footprint of production.

Market analysis indicates steady growth for 281664-76-4-containing products, particularly in regions facing challenges with herbicide-resistant weeds. The compound's mode of action (ACCase inhibition) provides an important tool for resistance management programs. Agricultural professionals often search for application timing recommendations and rainfastness data, underscoring the need for practical usage information.

Recent innovations in Profoxydim Lithium Salt formulations include microencapsulation technologies that enhance rainfastness and reduce volatility. These advancements address common user concerns about performance under variable weather conditions and operator safety. Compatibility studies with biological products represent another active research area, reflecting the industry's move toward integrated pest management systems.

Quality standards for CAS 281664-76-4 typically specify limits for related substances, heavy metals, and moisture content. Analytical methods such as HPLC-UV and LC-MS/MS are commonly employed for quality verification. The compound's stability under various storage conditions (recommended at <30°C in sealed containers) is another frequently searched topic among distributors and end-users.

From a regulatory standpoint, Profoxydim Lithium Salt has been reviewed by major agencies including EPA and EFSA, with established maximum residue limits (MRLs) for various crops. The compound's favorable toxicological profile (LD50 >2000 mg/kg in rats) contributes to its global acceptance, though users should always consult local regulations before application.

Future prospects for 281664-76-4 include potential applications in non-agricultural weed control and development of combination products with complementary modes of action. Ongoing research investigates its behavior in different soil types and climatic conditions, responding to user queries about performance variability across geographies.

In summary, Profoxydim Lithium Salt (CAS No. 281664-76-4) represents an important tool in modern agriculture, combining effective weed control with favorable environmental characteristics. Its continued evolution through formulation improvements and application research ensures its relevance in addressing current challenges in crop protection and sustainable agriculture.